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Compound of Interest

Compound Name: Spiranthesol

Cat. No.: B13913162 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and current scientific

understanding of Spiranthesol, a naturally occurring dimeric dihydrophenanthrene. While the

initial isolation and structural elucidation of this compound have been documented, this paper

will also highlight the significant gaps in the existing research, particularly concerning its

biological activity and mechanism of action.

Discovery and History
Spiranthesol was first isolated in 1990 by a team of researchers led by Yasuhiro Tezuka from

the Research Institute for Wakan-Yaku (Oriental Medicines) at Toyama Medical and

Pharmaceutical University in Japan. The compound was extracted from the roots of the orchid

Spiranthes sinensis (PERS.) AMES var. amoena (M. BIEBERSON) HARA, a plant used in

traditional medicine.

The discovery was part of a broader investigation into the chemical constituents of Spiranthes

sinensis. Alongside Spiranthesol, several other new dihydrophenanthrene derivatives were

identified, including spiranthoquinone, spiranthol-C, and spirasineol-B. The structure of

Spiranthesol was determined using spectroscopic methods, including 1H-detected

heteronuclear multiple-bond multiple-quantum coherence (HMBC) spectroscopy, a then-

advanced NMR technique.
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Chemical Properties
Spiranthesol is a dimeric dihydrophenanthrene. Its chemical structure and properties are

summarized in the table below.

Property Value

Molecular Formula C40H42O6

Molecular Weight 618.76 g/mol

IUPAC Name

9,9',10,10'-tetrahydro-2',7-dimethoxy-1,8'-bis(3-

methyl-2-buten-1-yl)-[3,3'-

Biphenanthrene]-2,4',5,7'-tetrol

Class Phenanthrene Derivative

Biological Activity and Signaling Pathways: A
Knowledge Gap
A thorough review of the scientific literature reveals a significant lack of research on the

biological activity of isolated Spiranthesol. While extracts of Spiranthes sinensis and other

phenanthrene derivatives isolated from the plant have been reported to possess various

biological activities—including anti-inflammatory, anti-cancer, and antioxidant properties—no

specific quantitative data (e.g., IC50, EC50) for Spiranthesol has been published.

Consequently, there is no information available regarding the specific signaling pathways that

Spiranthesol may modulate. The general biological activities of related phenanthrenes

suggest potential interactions with pathways involved in inflammation (e.g., NF-κB, MAPK) and

cell proliferation (e.g., apoptosis-related pathways), but this remains purely speculative in the

absence of direct experimental evidence for Spiranthesol.

Experimental Protocols
The original 1990 publication by Tezuka et al. describes the protocol for the isolation and

structural elucidation of Spiranthesol.
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Isolation of Spiranthesol
A generalized workflow for the isolation of Spiranthesol, based on the initial discovery, is

presented below.

Caption: Generalized workflow for the isolation of Spiranthesol.

Detailed Steps:

Extraction: The dried roots of Spiranthes sinensis are extracted with methanol.

Partitioning: The methanol extract is partitioned with chloroform to separate compounds

based on polarity.

Chromatography: The chloroform-soluble fraction is subjected to column chromatography on

silica gel.

Purification: Fractions containing compounds of interest are further purified using repeated

chromatography.

Isolation: Spiranthesol is isolated as a pure compound.

Structure Elucidation
The structure of Spiranthesol was determined using a combination of spectroscopic

techniques, which is a standard workflow in natural product chemistry.
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Isolated Spiranthesol

Mass Spectrometry (MS)

Infrared (IR) Spectroscopy

Ultraviolet (UV) Spectroscopy

Nuclear Magnetic Resonance (NMR) Spectroscopy
(1H, 13C, HMBC)

Proposed Structure of Spiranthesol

Click to download full resolution via product page

To cite this document: BenchChem. [Spiranthesol: A Technical Overview of a Dimeric
Dihydrophenanthrene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13913162#discovery-and-history-of-spiranthesol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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